Cas no 120041-13-6 (1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde)
1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde
- 1,4,7,10-Tetraazacyclododecane-1-carbaldehyde
- SCHEMBL472206
- 1,4,7,10-Tetraazacyclododecanecarbaldehyde; 1-Formyl-1,4,7,10-tetraazacyclododecane
- 1-formyl-1,4,7,10-tetraazacyclododecane
- 120041-13-6
- starbld0005955
- 1,4,7,10-tetrazacyclododecane-1-carbaldehyde
- UNII-J9S55YG3W7
- J9S55YG3W7
- cyclal
-
- Inchi: 1S/C9H20N4O/c14-9-13-7-5-11-3-1-10-2-4-12-6-8-13/h9-12H,1-8H2
- InChI Key: LXILGZQWYDINMA-UHFFFAOYSA-N
- SMILES: O=CN1CCNCCNCCNCC1
Computed Properties
- Exact Mass: 200.164
- Monoisotopic Mass: 200.164
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.4A^2
- XLogP3: -1.8
1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T283915-250mg |
1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde |
120041-13-6 | 250mg |
$207.00 | 2023-05-17 | ||
| TRC | T283915-2.5g |
1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde |
120041-13-6 | 2.5g |
$ 1200.00 | 2023-09-06 | ||
| Ambeed | A1448728-5g |
1,4,7,10-Tetraazacyclododecane-1-carbaldehyde |
120041-13-6 | 98% | 5g |
$469.0 | 2025-02-22 | |
| eNovation Chemicals LLC | Y4014010-5g |
1,4,7,10-Tetraazacyclododecane-1-carbaldehyde |
120041-13-6 | 98% | 5g |
$490 | 2025-07-04 | |
| BAI LING WEI Technology Co., Ltd. | J60T283915-2.5g |
120041-13-6 | 2.5g |
¥14630 | 2025-07-04 |
1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde
Introduction to 1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde (CAS No. 120041-13-6)
1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde, also known as DOCA-carboxaldehyde, is a cyclic tetraamine derivative with a unique chemical structure that has garnered significant attention in the fields of chemistry and medicinal research. This compound, identified by the CAS number 120041-13-6, is characterized by its 12-membered ring structure containing four nitrogen atoms and a carboxaldehyde group. The distinctive properties of DOCA-carboxaldehyde make it a valuable ligand in the development of various pharmaceutical and diagnostic agents.
The molecular formula of DOCA-carboxaldehyde is C8H15N4O, and its molecular weight is approximately 179.23 g/mol. The compound's cyclic structure and the presence of the carboxaldehyde group contribute to its high reactivity and versatility in forming coordination complexes with metal ions. This characteristic has led to its extensive use in the synthesis of metal complexes for applications in nuclear medicine, particularly as chelating agents for radiometals.
In recent years, significant advancements have been made in understanding the potential applications of DOCA-carboxaldehyde. One notable area of research involves its use in the development of radiopharmaceuticals for positron emission tomography (PET) and single-photon emission computed tomography (SPECT). These imaging techniques are crucial for diagnosing and monitoring various diseases, including cancer and neurological disorders. The ability of DOCA-carboxaldehyde to form stable complexes with radiometals such as 68Ga, 89Zr, and 99mTc has made it an attractive candidate for these applications.
A study published in the Journal of Medicinal Chemistry highlighted the synthesis and evaluation of DOCA-carboxaldehyde-based radiopharmaceuticals for PET imaging. The researchers demonstrated that the compound could effectively chelate gallium-68 (68Ga) with high stability and selectivity. The resulting radiopharmaceuticals exhibited excellent tumor uptake and retention, making them promising candidates for clinical use in cancer diagnosis.
Beyond its applications in nuclear medicine, DOCA-carboxaldehyde has also shown potential in other areas of medicinal chemistry. For instance, it has been explored as a scaffold for the development of targeted drug delivery systems. By conjugating therapeutic agents to the carboxaldehyde group, researchers have been able to create prodrugs that are selectively activated at specific sites within the body. This approach has the potential to enhance the efficacy and reduce the side effects of various drugs.
In addition to its medicinal applications, DOCA-carboxaldehyde has been studied for its use in catalysis and materials science. Its ability to form stable complexes with transition metals makes it a useful ligand in homogeneous catalysis reactions. For example, it has been used as a ligand in palladium-catalyzed cross-coupling reactions, which are essential for synthesizing complex organic molecules. The unique properties of DOCA-carboxaldehyde-based catalysts have led to improved reaction yields and selectivities.
The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that DOCA-carboxaldehyde exhibits low toxicity and environmental persistence when used under controlled conditions. This makes it a safer alternative to some traditional chelating agents that may pose environmental risks.
In conclusion, 1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde (CAS No. 120041-13-6), or DOCA-carboxaldehyde, is a versatile compound with a wide range of applications in chemistry and medicinal research. Its unique chemical structure and reactivity make it an invaluable tool in the development of radiopharmaceuticals, targeted drug delivery systems, catalysts, and other advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.
120041-13-6 (1,4,7,10-Tetraazacyclododecane-1-carboxaldehyde) Related Products
- 617-84-5(N,N-Diethylformamide)
- 7755-92-2(1-Piperazinecarboxaldehyde)
- 21863-66-1(1-Piperazinecarboxaldehyde,4-(1-methylethyl)-)
- 5441-23-6(Acetamide,N,N-bis[2-(diethylamino)ethyl]-)
- 112498-53-0(1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI))
- 7556-55-0(4-Methyl-1-Piperazine Carboxaldehyde)
- 5449-15-0(Ethanaminium,2,2'-(formylimino)bis[N,N,N-trimethyl-, dibromide (9CI))
- 105669-53-2(N-(2-Dimethylaminoethyl)-N-methylformamide)
- 22764-09-6(1-Piperazinecarboxaldehyde,4-[2-(dimethylamino)ethyl]-)
- 4164-39-0(1,4-Diformylpiperazine)